2-Amino-5-(2,4-dimethylphenyl)nicotinic acid, 95%
Overview
Description
2-Amino-5-(2,4-dimethylphenyl)nicotinic acid (2,4-DMPA) is a synthetic compound derived from nicotinic acid and is a member of the pyridine family. It is a white crystalline solid with a melting point of around 110°C and is soluble in water and organic solvents. It has a variety of applications in scientific research due to its unique chemical properties and its ability to interact with a range of biological molecules.
Scientific Research Applications
2-Amino-5-(2,4-dimethylphenyl)nicotinic acid, 95% has a wide range of applications in scientific research. It has been used to study the effects of nicotinic acid on the nervous system, as well as its effects on other biological systems such as the cardiovascular system and the immune system. It has also been used to study the role of nicotinic acid in the regulation of gene expression and protein synthesis. Additionally, it has been used to study the pharmacological effects of nicotinic acid on the body, as well as its potential therapeutic applications.
Mechanism of Action
2-Amino-5-(2,4-dimethylphenyl)nicotinic acid, 95% is thought to act as a nicotinic acid receptor agonist, meaning it binds to nicotinic acid receptors on cells and activates them. This activation of the nicotinic acid receptors leads to a variety of downstream effects, including the modulation of neurotransmitter release and the regulation of gene expression and protein synthesis.
Biochemical and Physiological Effects
2-Amino-5-(2,4-dimethylphenyl)nicotinic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate neurotransmitter release, regulate gene expression and protein synthesis, and affect the cardiovascular system. Additionally, it has been shown to have anti-inflammatory and antioxidant effects, as well as neuroprotective effects.
Advantages and Limitations for Lab Experiments
2-Amino-5-(2,4-dimethylphenyl)nicotinic acid, 95% has a number of advantages for use in lab experiments. It is relatively easy to synthesize, readily available, and has a wide range of applications. Additionally, it is relatively inexpensive and has a long shelf life. However, there are some limitations to its use in lab experiments. It is not very soluble in water, which can make it difficult to use in aqueous solutions. Additionally, it has a low solubility in organic solvents, which can limit its use in certain experiments.
Future Directions
There are a number of potential future directions for 2-Amino-5-(2,4-dimethylphenyl)nicotinic acid, 95%. One possibility is to further explore its effects on the cardiovascular system, as well as its potential therapeutic applications. Additionally, further research could be done on its effects on gene expression and protein synthesis, as well as its potential applications in drug development and delivery. Additionally, further research could be done on its effects on the immune system and its potential applications in immunotherapy. Finally, further research could be done on its potential applications in diagnostics and disease monitoring.
Synthesis Methods
2-Amino-5-(2,4-dimethylphenyl)nicotinic acid, 95% is synthesized from nicotinic acid and dimethylphenyl amine. The reaction of these two compounds produces 2-Amino-5-(2,4-dimethylphenyl)nicotinic acid, 95% in a two-step process. First, nicotinic acid is reacted with dimethylphenyl amine in a nucleophilic substitution reaction. This produces a dimethylphenyl amide which is then hydrolyzed to form 2-Amino-5-(2,4-dimethylphenyl)nicotinic acid, 95%. The overall reaction is shown below:
Nicotinic acid + Dimethylphenyl amine → Dimethylphenyl amide → 2-Amino-5-(2,4-dimethylphenyl)nicotinic acid, 95%
properties
IUPAC Name |
2-amino-5-(2,4-dimethylphenyl)pyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O2/c1-8-3-4-11(9(2)5-8)10-6-12(14(17)18)13(15)16-7-10/h3-7H,1-2H3,(H2,15,16)(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPOTVYSTSCGBOG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C2=CC(=C(N=C2)N)C(=O)O)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00687072 |
Source
|
| Record name | 2-Amino-5-(2,4-dimethylphenyl)pyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00687072 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-5-(2,4-dimethylphenyl)pyridine-3-carboxylic acid | |
CAS RN |
1261996-47-7 |
Source
|
| Record name | 2-Amino-5-(2,4-dimethylphenyl)pyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00687072 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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